![molecular formula C21H20BrNO3 B2583144 1'-[3-(2-Bromophenyl)propanoyl]spiro[2-benzofuran-3,4'-piperidine]-1-one CAS No. 1797642-08-0](/img/structure/B2583144.png)
1'-[3-(2-Bromophenyl)propanoyl]spiro[2-benzofuran-3,4'-piperidine]-1-one
Description
“1’-[3-(2-Bromophenyl)propanoyl]spiro[2-benzofuran-3,4’-piperidine]-1-one” is a chemical compound with the molecular formula C21H20BrNO3 . It is also known as Bromo-DragonFLY, which is a psychoactive compound.
Molecular Structure Analysis
The molecular structure of this compound is characterized by a spiro[2-benzofuran-3,4’-piperidine]-1-one core, with a 3-(2-Bromophenyl)propanoyl group attached at the 1’ position . The molecular weight is 414.2924 .Scientific Research Applications
Antibacterial Activity
The novel compound F6443-4065 exhibits promising antibacterial activity. Researchers have synthesized it via a three-step protocol, resulting in good yield . Its structure has been confirmed using high-resolution mass spectrometry (HRMS), infrared (IR) spectroscopy, and proton (1H) and carbon-13 (13C) nuclear magnetic resonance (NMR) experiments. This compound could serve as a potential lead for developing new antibacterial agents.
Neurotoxicity Studies
While not directly related to its antibacterial properties, F6443-4065 has been investigated for its neurotoxic potential. A derivative with a similar structure was studied for its effects on acetylcholinesterase (AchE) activity and malondialdehyde (MDA) levels in the brain. Understanding its impact on neural function is crucial for assessing safety and potential therapeutic applications .
Bioactive Compound Synthesis
F6443-4065 belongs to the class of 1,2,4-triazole derivatives. These compounds are versatile and have been explored for various biological activities. Researchers have successfully prepared F6443-4065 using a four-step protocol, including a retro-Michael reaction. Although the yield is moderate, this compound’s unique structure makes it an interesting candidate for further investigation .
Drug Development
Piperazine-containing compounds, like F6443-4065, have been widely used in drug development due to their ability to modulate pharmacokinetic properties. The piperazine ring appears in various biologically active molecules, including antihistamines, antiparasitic drugs, antifungals, and antivirals. Additionally, it plays a role in potential treatments for neurodegenerative diseases like Parkinson’s and Alzheimer’s .
Psychoactive Substances
Interestingly, piperazine derivatives are also used illicitly as psychoactive substances for recreational purposes. While this isn’t a direct application in scientific research, it highlights the compound’s diverse properties and potential impact on the central nervous system .
properties
IUPAC Name |
1'-[3-(2-bromophenyl)propanoyl]spiro[2-benzofuran-3,4'-piperidine]-1-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20BrNO3/c22-18-8-4-1-5-15(18)9-10-19(24)23-13-11-21(12-14-23)17-7-3-2-6-16(17)20(25)26-21/h1-8H,9-14H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KKIBOWPKZCGYSV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC12C3=CC=CC=C3C(=O)O2)C(=O)CCC4=CC=CC=C4Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20BrNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
414.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1'-[3-(2-bromophenyl)propanoyl]-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Ethyl 2-(2-([1,2,4]triazolo[4,3-a]pyridin-3-ylthio)acetamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate](/img/structure/B2583066.png)
![Tert-butyl (4-aminobicyclo[2.1.1]hexan-1-yl)carbamate hydrochloride](/img/structure/B2583067.png)
![N-(1-cyano-1-methylethyl)-2-{4-[2-(4-methoxyphenyl)ethyl]piperazin-1-yl}-N-methylacetamide](/img/structure/B2583077.png)
![N-[4-(1,1-dioxothiazinan-2-yl)phenyl]-4-(trifluoromethyl)benzamide](/img/structure/B2583080.png)
![2-[Benzo(b)thiophen-2-yl]phenol](/img/structure/B2583084.png)